Cas no 18467-14-6 (1-(3-bromophenyl)-N-phenylmethanimine)

• Product name: 1-(3-bromophenyl)-N-phenylmethanimine
• CAS No: 18467-14-6
• MF: C₁₃H₁₀BrN
• MW: 260.129202365875
• CID: 2784232
• PubChem ID: 459280

1-(3-bromophenyl)-N-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-N-phenylmethanimine
• m-Bromobenzylidenanilin;
• (E)-N-(3-Bromobenzylidene)aniline
• SCHEMBL9889027
• DTXSID90332625
• (3-Bromo-benzylidene)-phenyl-amine
• 1-(3-bromophenyl)-N-phenyl-methanimine
• N-(m-Bromobenzylidene)aniline
• 18467-14-6

• Inchi： InChI=1S/C13H10BrN/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-10H
• InChI Key： NYABDCSKNPLCRF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 259.00000
• Monoisotopic Mass: 259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36000
• LogP: 4.19970